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Introduction
Indicaxanthin is a naturally occurring betaxanthin pigment, a class of yellow water-soluble

nitrogen-containing compounds found in plants of the Caryophyllales order. It is most notably

abundant in the fruits of the prickly pear cactus (Opuntia ficus-indica)[1]. As a bioactive

compound, indicaxanthin has garnered significant interest within the scientific community due

to its potent antioxidant properties and potential therapeutic applications. This technical guide

provides a comprehensive overview of its chemical structure, physicochemical properties, and

its interaction with key cellular signaling pathways.

Chemical Structure
Indicaxanthin is chemically known as (2S)-1-[(2E)-2-[(2S)-2,6-dicarboxy-2,3-dihydro-1H-

pyridin-4-ylidene]ethylidene]pyrrolidin-1-ium-2-carboxylate[2]. Its structure is characterized by

the condensation of L-proline with betalamic acid.

Below is a diagram illustrating the chemical structure of Indicaxanthin.

Caption: Chemical structure of Indicaxanthin.
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Physicochemical Properties
The unique physicochemical properties of indicaxanthin contribute to its biological activity and

bioavailability. It is a water-soluble and amphipathic molecule, possessing both polar and non-

polar regions, which facilitates its interaction with cellular membranes[2].

Summary of Physicochemical Data
The following table summarizes the key physicochemical properties of indicaxanthin.

Property Value Reference

Molecular Formula C₁₄H₁₆N₂O₆ [2][3][4]

Molecular Weight 308.29 g/mol [2][3][4]

IUPAC Name

(2S)-1-[(2E)-2-[(2S)-2,6-

dicarboxy-2,3-dihydro-1H-

pyridin-4-

ylidene]ethylidene]pyrrolidin-1-

ium-2-carboxylate

[2]

CAS Number 2181-75-1 [4]

Appearance Yellow-orange pigment [5]

Solubility Water-soluble [2]

Molar Absorptivity (ε) 48,000 L·mol⁻¹·cm⁻¹ at 482 nm [6]

Optimal pH Stability 6.0 - 7.0 [2][7]

Canonical SMILES
C1CC(--INVALID-LINK--

C1)C(=O)[O-]
[3]

InChI Key
RJIIQBYZGJSODH-

UHFFFAOYSA-N
[3]

Experimental Protocols
This section details the methodologies for the extraction, purification, and characterization of

indicaxanthin, as well as protocols to assess its biological activity.
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Extraction and Purification of Indicaxanthin from
Opuntia ficus-indica
This protocol is adapted from a patented method for the extraction and purification of

indicaxanthin.
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Start: Opuntia ficus-indica fruits

Peel and chop fruits

Separate pulp from seeds

Homogenize 100g of pulp

Centrifuge at 3000 x g for 10 min

Collect supernatant

Pellet

Combine supernatants

Extract pellet with 100 mL distilled water

Centrifuge at 3000 x g for 10 min

Collect supernatant

Cryodesiccate combined supernatants

Size-exclusion chromatography (Sephadex G-25)

Collect pigment-containing fractions

Cryodesiccate fractions

Solid-phase extraction (C18 columns)

Elute with methanol

Rotary evaporation to remove methanol

Dissolve residue in PBS

End: Purified Indicaxanthin
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Indicaxanthin's Inhibition of the NF-κB Pathway
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Indicaxanthin's Activation of the Nrf2 Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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